![molecular formula C8H15ClF3NO B1463124 4-[(2,2,2-Trifluoroethoxy)methyl]piperidine hydrochloride CAS No. 1193387-27-7](/img/structure/B1463124.png)
4-[(2,2,2-Trifluoroethoxy)methyl]piperidine hydrochloride
Overview
Description
“4-[(2,2,2-Trifluoroethoxy)methyl]piperidine hydrochloride” is a biochemical compound with the molecular formula C8H14F3NO•HCl and a molecular weight of 233.66 . It is used for research purposes .
Molecular Structure Analysis
The molecular structure of “4-[(2,2,2-Trifluoroethoxy)methyl]piperidine hydrochloride” is defined by its molecular formula, C8H14F3NO•HCl . This indicates that the compound contains eight carbon atoms, fourteen hydrogen atoms, three fluorine atoms, one nitrogen atom, one oxygen atom, and one chloride atom.Physical And Chemical Properties Analysis
The physical and chemical properties of “4-[(2,2,2-Trifluoroethoxy)methyl]piperidine hydrochloride” are largely determined by its molecular structure. It has a molecular weight of 233.66 . More detailed properties like melting point, boiling point, and density were not found in the available resources.Scientific Research Applications
Pharmacology
In pharmacology, 4-[(2,2,2-Trifluoroethoxy)methyl]piperidine hydrochloride is a valuable intermediate for the synthesis of various pharmaceutical compounds. Its piperidine structure is a common motif in many drugs and can be used to modify pharmacokinetic properties or enhance binding affinity to biological targets .
Material Science
This compound plays a role in material science as a precursor in the synthesis of complex organic molecules that can be used in the creation of new materials. Its ability to introduce fluorinated groups is particularly useful in developing materials with specific properties like increased durability or chemical resistance .
Chemical Synthesis
4-[(2,2,2-Trifluoroethoxy)methyl]piperidine hydrochloride: is utilized in chemical synthesis as a building block for creating a wide range of organic compounds. Its reactivity allows for the formation of diverse chemical structures, which are essential in the development of new synthetic methodologies .
Life Sciences
In life sciences research, this chemical serves as a reagent in bioconjugation reactions, where it can be used to label peptides or proteins with fluorinated probes. This aids in the study of biological processes by allowing for the visualization and tracking of molecules within cells .
Analytical Chemistry
The compound finds application in analytical chemistry, where it may be used as a standard or reference material in chromatographic analysis. Its well-defined structure and properties make it suitable for calibrating instruments or validating analytical methods .
Chromatography
In chromatography, 4-[(2,2,2-Trifluoroethoxy)methyl]piperidine hydrochloride can be employed as a component of the mobile phase or as a derivatization agent to enhance the detection of analytes, especially when using techniques like gas chromatography or high-performance liquid chromatography .
properties
IUPAC Name |
4-(2,2,2-trifluoroethoxymethyl)piperidine;hydrochloride | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H14F3NO.ClH/c9-8(10,11)6-13-5-7-1-3-12-4-2-7;/h7,12H,1-6H2;1H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UUTPPMRPFBIDRJ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CNCCC1COCC(F)(F)F.Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H15ClF3NO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
233.66 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
4-[(2,2,2-Trifluoroethoxy)methyl]piperidine hydrochloride |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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